N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide
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Description
N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C22H18ClN3O3S and its molecular weight is 439.91. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide and its derivatives have shown significant promise in antitumor activity. Studies have demonstrated potent anticancer activity in human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. The synthesized compounds in this category were found to be nearly as active as doxorubicin, a well-known chemotherapy drug, in inhibiting cancer cell growth (Hafez & El-Gazzar, 2017).
Cytotoxic Activity
Further research on similar compounds has revealed appreciable cancer cell growth inhibition. Certain synthesized derivatives displayed cytotoxic activity against a range of cancer cell lines, underscoring the potential of these compounds as anticancer agents (Al-Sanea et al., 2020).
Antiproliferative Activity
The antiproliferative potential of these compounds has also been extensively studied. One study found marked inhibition against various human cancer cell lines, including colon, lung, and gastric cancer lines, suggesting promising anticancer activity (Huang et al., 2020).
Antimicrobial Activity
Apart from antitumor applications, these compounds have been explored for their antimicrobial properties. Studies have shown that certain derivatives exhibit significant antibacterial potency against a range of bacterial strains, including E. coli and Staphylococcus aureus, as well as antifungal potency against various fungi (Kerru et al., 2019).
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O3S/c1-13-17(23)4-3-5-18(13)25-19(27)10-26-12-24-20-16(11-30-21(20)22(26)28)14-6-8-15(29-2)9-7-14/h3-9,11-12H,10H2,1-2H3,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLWJSXHAUGGYJH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.